Cas no 90322-82-0 (4H-Quinolizine-4-thione)

• Product Name: 4H-Quinolizine-4-thione
• CAS No: 90322-82-0
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 4300898
• Update Time: 2025-05-23

4H-Quinolizine-4-thione Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizine-4-thione

• Inchi： 1S/C9H7NS/c11-9-6-3-5-8-4-1-2-7-10(8)9/h1-7H
• InChI Key： GFVCKPOKLSSKMM-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC=C2)C(=S)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on 4H-Quinolizine-4-thione

Recent Advances in the Study of 4H-Quinolizine-4-thione (CAS: 90322-82-0): A Comprehensive Research Brief

The compound 4H-Quinolizine-4-thione (CAS: 90322-82-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 4H-Quinolizine-4-thione as a scaffold for designing novel bioactive molecules. Its sulfur-containing heterocyclic structure makes it a promising candidate for targeting enzymes and receptors involved in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein kinases, which are critical in cancer cell proliferation. The study utilized computational docking and in vitro assays to validate the compound's binding affinity and inhibitory effects.

In addition to its kinase inhibition properties, 4H-Quinolizine-4-thione has shown potential in antimicrobial applications. A 2022 research paper in Bioorganic & Medicinal Chemistry Letters reported its activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest that 4H-Quinolizine-4-thione could serve as a lead compound for developing new antibiotics.

The synthesis of 4H-Quinolizine-4-thione has also seen advancements, with recent methodologies focusing on improving yield and scalability. A 2023 article in Organic Process Research & Development described a novel one-pot synthesis route that reduces the number of steps and minimizes the use of hazardous reagents. This development is particularly relevant for industrial-scale production, as it addresses both economic and environmental concerns.

Despite these promising results, challenges remain in the clinical translation of 4H-Quinolizine-4-thione-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure offers opportunities for structural optimization, as highlighted in a 2023 review article in Expert Opinion on Drug Discovery.

In conclusion, 4H-Quinolizine-4-thione (CAS: 90322-82-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and synthetic adaptability make it a valuable scaffold for developing new therapeutic agents. Future research should focus on overcoming existing limitations and exploring its potential in combination therapies and targeted drug delivery systems.